Thulium sulfide (Tm2S3)
Overview
Description
Thulium sulfide (Tm2S3) is a rare earth metal compound that has gained significant attention in recent years due to its unique properties and potential applications in various fields of science. The compound is composed of thulium, a rare earth element, and sulfur, a non-metallic element. Thulium sulfide has been studied extensively by researchers due to its interesting properties, including its high thermal stability, magnetic properties, and ability to emit light in the infrared region of the electromagnetic spectrum.
Scientific Research Applications
Transparent Ceramics
Thulium sulfide (Tm2S3) has been utilized in the fabrication of polycrystalline transparent Tm2O3 ceramics. These ceramics are produced using a chemical precipitation route combined with vacuum sintering techniques. A significant application of these ceramics is in optical devices due to their good optical quality and transparency in the middle infrared spectral region. The ceramics exhibit in-line transmittances of about 71% at 880 nm and 76% in partial middle infrared spectral regions, making them suitable for various optical applications (Wang et al., 2020).
Thin Film Deposition
Tm2S3 has been incorporated into thin films of thulium-active ZnS deposited on ITO-coated glass substrates. These films are created using a low-pressure vertical metalorganic chemical vapor deposition (MOCVD) system. The thin films of ZnS: Tm have been studied for their elemental composition, surface morphologies, and depth profiles. These films are primarily used for their optical properties, characterized by photoluminescence (PL), making them suitable for applications in optoelectronic devices (Hsu, 2000).
Optical and Electro-catalytic Studies
Nanostructured thulium oxide (Tm2O3), derived from Tm2S3, has been explored for its optical properties and potential applications in electro-oxidation of ascorbic acid (AA). These studies are crucial for developing new strategies and platforms for rare earth metal oxide materials in electrochemistry and bioelectronics (Singh et al., 2013).
Pulsed Fiber Laser Generation
Thulium oxide film, which can be derived from Tm2S3, has been demonstrated to function as a passive saturable absorber (SA) for stable pulse generation in the 1.55-µm region. This application is significant in the field of fiber lasers and optical communications, where controlled pulse generation is crucial (Adzimnuddin et al., 2020).
Electrochemical Behavior and Alloy Formation
The electrochemical behavior of TmCl3 solutions, derived from Tm2S3, in molten chlorides has been studied for its potential in the formation of Tm–Al alloys. This research is foundational in understanding the electrocrystallization of thulium and its applications in various electrochemical processes (Castrillejo et al., 2009).
Mechanism of Action
Target of Action
Thulium sulfide (Tm2S3), also known as thulium(3+);trisulfide, is a compound that primarily targets the crystalline structure of materials . It is used in various applications due to its unique properties and interactions with other elements .
Mode of Action
Tm2S3 has a Corundum-like structure and crystallizes in the cubic Ia-3 space group . It has two inequivalent Tm3+ sites. In the first Tm3+ site, Tm3+ is bonded to six equivalent S2- atoms to form a mixture of distorted edge and corner-sharing TmS6 pentagonal pyramids . This unique structure allows Tm2S3 to interact with its targets in a specific manner, leading to various changes in the material properties.
Biochemical Pathways
For instance, certain bacteria can oxidize sulfur to derive energy
Pharmacokinetics
It’s primarily used in material science and related fields .
Result of Action
The action of Tm2S3 results in changes in the material properties. For instance, it has a calculated bulk crystalline density, typically underestimated due to calculated cell volumes overestimated on average by 3% (+/- 6%) . It also has a band gap of 2.274 eV, which is typically underestimated by common exchange-correlation functionals .
Properties
IUPAC Name |
thulium(3+);trisulfide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3S.2Tm/q3*-2;2*+3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVSQSQKQZKJEGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[S-2].[S-2].[S-2].[Tm+3].[Tm+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
S3Tm2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70923919 | |
Record name | Thulium sulfide (2/3) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70923919 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
434.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
12166-30-2 | |
Record name | Thulium sulfide (Tm2S3) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012166302 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Thulium sulfide (Tm2S3) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Thulium sulfide (2/3) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70923919 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dithulium trisulphide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.098 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.